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Compound of Interest

Compound Name: 6-Morpholinopicolinaldehyde

Cat. No.: B1603457

Introduction

6-Morpholinopicolinaldehyde, also known as 6-Morpholinopyridine-2-carbaldehyde, is a
heterocyclic aldehyde of increasing interest in medicinal chemistry and synthetic organic
chemistry. Its unique structure, incorporating both a pyridine ring and a morpholine moiety,
makes it a valuable building block for the synthesis of novel compounds with potential
therapeutic applications. However, as with any specialized chemical reagent, a thorough
understanding of its hazard profile and the implementation of rigorous safety protocols are
paramount to ensure the well-being of laboratory personnel and the integrity of research.

This guide provides a comprehensive overview of the essential safety and handling
precautions for 6-Morpholinopicolinaldehyde. It is intended for researchers, chemists, and
drug development professionals who may handle this compound. The information herein is
synthesized from available safety data sheets (SDS) and general principles of laboratory safety
for related chemical classes, such as pyridinecarboxaldehydes.

Section 1: Compound Identification and Properties

Proper identification and understanding of a chemical's physical properties are the foundation
of a robust safety plan.
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Property Data Source

6-Morpholinopyridine-2-

Chemical Name [1]
carbaldehyde
6-Morpholin-4-yl-pyridine-2-

Synonyms [1]
carbaldehyde

CAS Number 857283-88-6 [1]

Molecular Formula C10H12N202 N/A

Molecular Weight 192.22 g/mol N/A

Appearance Solid [1]

Recommended Use Laboratory chemicals [1]

] ] Food, drug, pesticide, or
Uses Advised Against [1]

biocidal use

Section 2: Hazard Identification and Toxicological
Profile

According to its Safety Data Sheet, 6-Morpholinopicolinaldehyde is considered hazardous
under the US OSHA Hazard Communication Standard.[1] The primary hazards are detailed
below, with insights derived from related pyridine-aldehyde structures.

GHS Classification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

o Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1]

Toxicological Insights: The aldehyde functional group is inherently reactive and can act as an
irritant. While specific toxicological data for this compound is limited, related
pyridinecarboxaldehydes are known to be irritating to the skin, eyes, and respiratory system.[2]
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The morpholine group is a heterocyclic amine; some amines can be corrosive or toxic.
Therefore, it is prudent to treat this compound with a high degree of caution.

Routes of Exposure:

e Ingestion: May be harmful if swallowed.[1]

o Skin Contact: May cause irritation upon contact.[1]
o Eye Contact: Causes serious eye irritation.[1]

 Inhalation: While not an expected primary route of exposure for a solid, dust formation during
handling can lead to respiratory tract irritation.[1]

Section 3: Risk Assessment and Control Measures

A multi-layered approach to risk mitigation, combining engineering controls, administrative
policies, and personal protective equipment (PPE), is essential for safely handling 6-
Morpholinopicolinaldehyde.

Engineering Controls

e Chemical Fume Hood: All manipulations of the solid compound that could generate dust
(e.g., weighing, transferring) and all work with its solutions must be conducted in a certified
chemical fume hood.[3] This ensures that airborne particulates and vapors are effectively
contained and exhausted, minimizing inhalation risk.

o Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of
any potential vapors.[1][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical. The following table outlines the minimum required
protection.
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Protection Type

Specification

Rationale and Source

Chemical safety goggles or
glasses conforming to OSHA
29 CFR 1910.133 or European

Protects against dust particles

and splashes of solutions,

Eye/Face ) ] )
Standard EN166. A face shield  preventing serious eye
should be used if there is a irritation.
significant splash risk.[1]
Wear appropriate protective i
o Prevents skin contact and
gloves (e.g., nitrile). Inspect R
] ) potential irritation. Glove
gloves for integrity before use ) )
Hand choice should be validated
and use proper removal )
) ) ) against the solvent used for
technigue to avoid skin _ _
making solutions.
contact.[5]
A standard laboratory coat is
required. For larger quantities
Bod or procedures with a higher Protects skin and personal
ody

risk of spillage, a chemically
resistant apron is

recommended.[6][7]

clothing from contamination.

Respiratory

Not typically required if work is
performed within a fume hood.
If a hood is unavailable or
exposure limits may be
exceeded, a NIOSH/MSHA
approved respirator is

necessary.[1][7]

A particulate filter conforming
to EN 143 is recommended if
dust cannot be controlled by

other means.[1]

Administrative Controls & Hygiene

o Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all

procedures involving this compound.

e Training: Ensure all personnel are trained on the specific hazards and handling procedures

for this chemical.
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» Hygiene Practices: Wash hands thoroughly with soap and water after handling and before
leaving the laboratory.[1] Avoid eating, drinking, or smoking in areas where chemicals are
handled.[7] Contaminated clothing should be removed and washed before reuse.[6]

Section 4: Safe Handling and Storage Protocols

Adherence to methodical protocols is key to preventing accidental exposure and
contamination.

Step-by-Step Weighing and Handling Protocol

e Preparation: Don all required PPE (lab coat, gloves, safety goggles). Ensure the chemical
fume hood sash is at the appropriate working height and the workspace is clean.

o Staging: Place all necessary equipment (spatula, weigh boat/paper, container for the
solution) inside the fume hood.

o Extraction: Retrieve the stock container of 6-Morpholinopicolinaldehyde from its storage
location.

o Transfer: Inside the fume hood, carefully open the container. Use a clean spatula to transfer
the desired amount of solid to the weigh boat. Avoid any actions that could create dust.

o Closure: Securely close the main stock container.
o Dissolution/Use: Carefully add the solid to the intended vessel for dissolution or reaction.

o Decontamination: Wipe down the spatula and any contaminated surfaces within the fume
hood with an appropriate solvent and dispose of the waste properly.

o Clean-up: Dispose of the weigh boat and any contaminated consumables in the designated
solid chemical waste container.

Storage Requirements

» Container: Keep the container tightly closed in a dry, well-ventilated place.[4][7]

e Environment: Store in a cool place, protected from direct sunlight.[7]
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e Incompatibilities: Keep away from heat and sources of ignition.[1] While specific
incompatibilities are not listed, it is prudent to store it away from strong oxidizing agents,
acids, and bases.[7]

Section 5: Emergency Procedures

Rapid and correct response to an emergency can significantly mitigate harm.

EXxposure Response

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][8]

» Skin Contact: Remove contaminated clothing. Immediately wash the affected area with
plenty of soap and water for at least 15 minutes. If skin irritation occurs, seek medical
attention.[1][8]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Seek immediate medical attention.[1][8]

 Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water. If the person feels unwell,
call a poison center or doctor immediately.[1]

Spill Response Workflow

The following diagram outlines the general procedure for responding to a chemical spill.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=CC38304CB&productDescription=6-MORPHOLINOPYRIDINE-2-C+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/2022-10/2-PYRIDINECARBOXALDEHYDE%20sds.pdf
https://www.fishersci.com/store/msds?partNumber=CC38304CB&productDescription=6-MORPHOLINOPYRIDINE-2-C+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17504DA&productDescription=6-MORPHOLIN-4-YL-PYRIDIN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC38304CB&productDescription=6-MORPHOLINOPYRIDINE-2-C+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17504DA&productDescription=6-MORPHOLIN-4-YL-PYRIDIN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC38304CB&productDescription=6-MORPHOLINOPYRIDINE-2-C+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17504DA&productDescription=6-MORPHOLIN-4-YL-PYRIDIN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC17504DA&productDescription=6-MORPHOLIN-4-YL-PYRIDIN+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC38304CB&productDescription=6-MORPHOLINOPYRIDINE-2-C+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 Initial Assessment )
tep 1
Alert personnel
Isolate area
. /
Step 2
4 Containmelg & Cleanup )

Don appropriate PPE
(gloves, goggles, etc.)

tep 3

Cover with inert absorbent
(vermiculite, sand)

tep 4

Sweep up carefully
Place in sealed container

Step 5

N

Final [Steps
v

( Decontaminate area )

Dispose of waste via
approved channels

Click to download full resolution via product page

Caption: Workflow for small chemical spill response.
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For large spills, evacuate the area and contact your institution's emergency response team
immediately.

Section 6: Waste Disposal

All chemical waste must be handled in accordance with local, state, and federal regulations.

e Solid Waste: Unused compound and materials contaminated with the solid (e.g., weigh
paper, gloves) should be collected in a clearly labeled, sealed container for hazardous solid
waste.

o Liquid Waste: Solutions of the compound and solvents used for decontamination should be
collected in a labeled, sealed container for hazardous liquid waste.

o Disposal: All waste must be disposed of through an approved waste disposal plant or
licensed contractor.[1][7] Do not dispose of down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safe Handling of 6-
Morpholinopicolinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1603457#safety-and-handling-precautions-for-6-
morpholinopicolinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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